4-Ethylpyridin-2(1H)-one
Overview
Description
Pyridinones are a class of organic compounds that contain a pyridine ring, which is a six-membered aromatic ring with one nitrogen atom, and a carbonyl group. The “2(1H)-one” indicates that the carbonyl group is located at the 2-position of the pyridine ring and that the compound can exist in a tautomeric form where a hydrogen atom is attached to the nitrogen atom .
Molecular Structure Analysis
As a pyridinone, “4-Ethylpyridin-2(1H)-one” would have a planar structure due to the conjugation of the pyridine ring and the carbonyl group. The ethyl group at the 4-position would be a substituent sticking out from this plane .Scientific Research Applications
Ligand Synthesis and Metal Complexes
- The synthesis of 4-carboxy-1,8-naphthyridines, including compounds related to 4-ethylpyridin-2(1H)-one, has been explored for creating bi- and tridentate ligands. These ligands are particularly useful for lower energy absorption in metal complexes and anchoring ligands to semiconductor surfaces (Zong, Zhou, & Thummel, 2008).
Coordination Polymers and Magnetic Properties
- Research on the reaction of Co(NCS)2 with 4-ethylpyridine has led to the discovery of compounds with notable magnetic properties. For instance, one of the synthesized compounds exhibits antiferromagnetism with a Néel temperature of 3.4 K and undergoes a metamagnetic transition (Wöhlert et al., 2013).
Molecular Structure and Spectroscopy
- Studies on molecular structures related to this compound, like 2-ethylpyridine-4-carbothioamide, have been conducted using density functional methods. These studies are important for understanding the electronic properties and stable geometry of such compounds (Gunasekaran, Rajalakshmi, & Kumaresan, 2013).
Mechanism of Action
Future Directions
The future directions for research on “4-Ethylpyridin-2(1H)-one” could include studying its synthesis, reactions, and potential applications. Given the wide range of biological activities exhibited by pyridinones, it could be interesting to explore whether “this compound” has any bioactive properties .
properties
IUPAC Name |
4-ethyl-1H-pyridin-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO/c1-2-6-3-4-8-7(9)5-6/h3-5H,2H2,1H3,(H,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XNPOEWPFEMDQDF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=O)NC=C1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60598534 |
Source
|
| Record name | 4-Ethylpyridin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60598534 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
123.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
37529-91-2 |
Source
|
| Record name | 4-Ethylpyridin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60598534 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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